Cas no 2229189-86-8 (2-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid)

• Product Name: 2-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid
• CAS No: 2229189-86-8
• MF: C₉H₉NO₆
• MW: 227.170862913132
• CID: 6423402
• PubChem ID: 165712226
• Update Time: 2025-06-30

2-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid
• 2229189-86-8
• EN300-1823636

• Inchi： 1S/C9H9NO6/c11-7-2-1-6(10(15)16)3-5(7)4-8(12)9(13)14/h1-3,8,11-12H,4H2,(H,13,14)
• InChI Key： GAKROSZRNNHXDE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C(=CC=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 227.04298701g/mol
• Monoisotopic Mass: 227.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 124Ų

Additional information on 2-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid

Professional Introduction to 2-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic Acid (CAS No. 2229189-86-8)

2-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid, identified by the chemical identifier CAS No. 2229189-86-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a hydroxyl group and a nitro-substituted aromatic ring, has garnered attention due to its potential applications in drug development and molecular research. The structural features of this molecule make it a candidate for further investigation in various biochemical pathways and therapeutic interventions.

The molecular structure of 2-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid consists of a propanoic acid backbone with functional groups that enhance its reactivity and biological significance. The presence of both hydroxyl and nitro groups on the aromatic ring suggests that this compound may exhibit diverse interactions with biological targets, making it a valuable scaffold for medicinal chemistry applications. Recent studies have highlighted the importance of such multifunctional compounds in the design of novel therapeutic agents.

In the realm of pharmaceutical research, the exploration of novel compounds is crucial for addressing unmet medical needs. The nitro group in 2-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid is particularly noteworthy, as nitroaromatic compounds have been widely studied for their pharmacological properties. These compounds often serve as intermediates in the synthesis of more complex molecules, and their reactivity can be harnessed to develop drugs with enhanced efficacy and selectivity. The hydroxyl groups further contribute to the compound's versatility, allowing for modifications that can fine-tune its biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of compounds like 2-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid with greater accuracy. Molecular modeling techniques can simulate interactions between this compound and biological targets, providing insights into its potential therapeutic applications. These computational approaches are complemented by experimental studies, which validate theoretical predictions and provide empirical data on the compound's efficacy and safety.

The synthesis of 2-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid presents an intriguing challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as multi-step organic synthesis, catalytic transformations, and green chemistry principles have been employed to optimize the production process while minimizing environmental impact. The development of efficient synthetic routes is essential for scaling up production and making this compound accessible for further research.

The potential applications of 2-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in biotechnology and material science. For instance, derivatives of this compound could be utilized in the development of novel biomaterials or as probes for biochemical assays. The ability to modify its functional groups allows researchers to tailor its properties for specific applications, making it a versatile tool in scientific research.

In conclusion, 2-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid (CAS No. 2229189-86-8) represents a fascinating compound with significant potential in pharmaceutical and biochemical research. Its structural complexity and functional diversity make it a valuable scaffold for drug development, while its reactivity and versatility offer opportunities for innovation across multiple scientific disciplines. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow.